N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[1-[(3-fluorophenyl)methyl]-5-oxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C19H18F2N2O2/c20-15-6-4-13(5-7-15)9-18(24)22-17-10-19(25)23(12-17)11-14-2-1-3-16(21)8-14/h1-8,17H,9-12H2,(H,22,24)
• InChI Key: XLDKZRCTQRRBFO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC(=CC=C2)F)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H18F2N2O2
• Molecular Weight: 344.4 g/mol

Description

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide, also known as FUB-APINACA, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound belongs to a class of substances known as designer drugs, which are designed to mimic the effects of illegal drugs while avoiding legal restrictions. In

Mechanism of Action

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide acts as a potent agonist of the CB1 and CB2 receptors, which are located in the brain and immune system, respectively. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This results in a range of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects on the human body. These include changes in heart rate, blood pressure, and body temperature, as well as alterations in mood, appetite, and pain sensation. These effects are similar to those of other synthetic cannabinoids and are thought to be mediated by the activation of the CB1 and CB2 receptors.

Advantages and Limitations for Lab Experiments

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide has several advantages for use in lab experiments. It is a potent and selective agonist of the CB1 and CB2 receptors, which makes it useful for studying the mechanisms of action of synthetic cannabinoids. It is also relatively easy to synthesize and purify, which makes it accessible for use in research. However, this compound has several limitations as well. It is a relatively new compound and has not been extensively studied, which makes it difficult to determine its long-term effects on the human body. Additionally, it is not approved for human consumption and is illegal in many countries, which limits its potential for clinical use.

Future Directions

There are several future directions for research on N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide. One area of interest is the development of new synthetic cannabinoids that are more selective and potent than this compound. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and withdrawal. Additionally, researchers may explore the potential therapeutic applications of synthetic cannabinoids, such as their use in the treatment of chronic pain or anxiety disorders.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. While this compound has several advantages for use in research, it also has several limitations, and its long-term effects on the human body are not yet fully understood. Further research is needed to fully understand the potential applications and risks of synthetic cannabinoids like this compound.

Synthesis Methods

The synthesis of N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide involves the reaction of 5-fluoro-AB-PINACA with 3-fluorobenzyl chloride in the presence of a base. The resulting product is then purified using chromatography techniques to obtain this compound in its pure form. This synthesis method has been published in several scientific journals and is widely used in the production of this compound for research purposes.

Scientific Research Applications

N-[1-(3-fluorobenzyl)-5-oxo-3-pyrrolidinyl]-2-(4-fluorophenyl)acetamide has been used in scientific research to investigate the effects of synthetic cannabinoids on the human body. This compound has been shown to bind to the CB1 and CB2 receptors in the brain, which are responsible for regulating mood, appetite, and pain sensation. By studying the effects of this compound on these receptors, researchers can gain insight into the mechanisms of action of synthetic cannabinoids and their potential therapeutic applications.